1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine
Overview
Description
1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine, also known as EPPP, is a heterocyclic amine that has been studied extensively in the scientific community. EPPP is a versatile compound with multiple applications in organic synthesis, medicinal chemistry, and drug discovery.
Scientific Research Applications
1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine has been used in a variety of scientific research applications. It has been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a building block in medicinal chemistry. In addition, this compound has been used in drug discovery, as it has been found to interact with a variety of targets, including G-protein coupled receptors, ion channels, and enzymes.
Mechanism of Action
Target of Action
Similar compounds have been found to possess antimicrobial activity .
Mode of Action
It’s worth noting that similar compounds have shown to inhibit growth in various types of bacteria, fungi, and viruses . The compound likely interacts with its targets, leading to changes that inhibit the growth of these organisms.
Biochemical Pathways
Related compounds have been found to inhibit protein and poly-nucleic acid syntheses , which could suggest potential pathways affected by this compound.
Result of Action
Similar compounds have shown high growth inhibition activities against various types of bacteria, fungi, and viruses .
Advantages and Limitations for Lab Experiments
1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine has been used extensively in scientific research, and has been found to be a versatile and useful compound. It has a number of advantages for use in lab experiments, including its low cost, ease of synthesis, and its ability to interact with a variety of targets. However, there are some limitations to its use, including its potential to cause side effects in some individuals, and its potential to interact with other compounds, leading to unexpected results.
Future Directions
The potential applications of 1-ethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine are far-reaching, and there are many future directions that can be explored. These include further research into its effects on G-protein coupled receptors, ion channels, and enzymes, as well as its effects on the serotonin transporter. In addition, further research into its potential therapeutic applications, such as its potential use as an antidepressant or anxiolytic, could be explored. Finally, further research into its potential toxic effects, such as its potential to interact with other compounds, could be explored.
properties
IUPAC Name |
2-ethyl-5-pyridin-4-ylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4/c1-2-14-10(11)7-9(13-14)8-3-5-12-6-4-8/h3-7H,2,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQPNNBBLHOCXOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C2=CC=NC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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